Cas no 1443290-26-3 ([4-(3-Amino-4-chloro-phenyl)-thiazol-2-yl]-dimethyl-amine)

• Product Name: [4-(3-Amino-4-chloro-phenyl)-thiazol-2-yl]-dimethyl-amine
• CAS No: 1443290-26-3
• MF: C₁₁H₁₂ClN₃S
• MW: 253.751079559326
• CID: 5189949
• Update Time: 2025-10-22

[4-(3-Amino-4-chloro-phenyl)-thiazol-2-yl]-dimethyl-amine Chemical and Physical Properties

Names and Identifiers

• [4-(3-Amino-4-chloro-phenyl)-thiazol-2-yl]-dimethyl-amine

• Inchi： 1S/C11H12ClN3S/c1-15(2)11-14-10(6-16-11)7-3-4-8(12)9(13)5-7/h3-6H,13H2,1-2H3
• InChI Key： IWNZFYWBBYHQIN-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=C(Cl)C(N)=C2)N=C1N(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on [4-(3-Amino-4-chloro-phenyl)-thiazol-2-yl]-dimethyl-amine

Introduction to [4-(3-Amino-4-chloro-phenyl)-thiazol-2-yl]-dimethyl-amine (CAS No. 1443290-26-3)

[4-(3-Amino-4-chloro-phenyl)-thiazol-2-yl]-dimethyl-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by its CAS number 1443290-26-3, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a thiazole core, which is a heterocyclic aromatic ring system containing sulfur, nitrogen, and carbon atoms. This core structure is well-known for its versatility in medicinal chemistry, contributing to the biological activity of numerous therapeutic agents.

The presence of a 3-amino-4-chloro-phenyl substituent in the molecule enhances its pharmacological profile. The amino group (-NH₂) at the 3-position of the phenyl ring introduces basicity and potential interactions with biological targets, while the chlorine atom at the 4-position provides electronic and steric effects that can modulate binding affinity. These features make [4-(3-Amino-4-chloro-phenyl)-thiazol-2-yl]-dimethyl-amine a promising candidate for further investigation in the development of novel pharmaceuticals.

In recent years, there has been growing interest in thiazole derivatives due to their diverse biological activities. Thiazole-based compounds have been reported to exhibit antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The specific arrangement of atoms in [4-(3-Amino-4-chloro-phenyl)-thiazol-2-yl]-dimethyl-amine suggests that it may interact with various biological targets, making it a valuable scaffold for drug discovery. For instance, studies have shown that thiazole derivatives can inhibit enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.

The dimethylamino group at the 2-position of the thiazole ring further influences the compound's pharmacokinetic properties. Dimethylamino groups are commonly found in pharmaceuticals due to their ability to enhance solubility and bioavailability. This feature may contribute to the overall efficacy of [4-(3-Amino-4-chloro-phenyl)-thiazol-2-yl]-dimethyl-amine when used in therapeutic applications.

Recent research has highlighted the importance of structure-based drug design in optimizing the pharmacological properties of small molecules. Computational methods such as molecular docking and virtual screening have been employed to identify potential binding interactions between [4-(3-Amino-4-chloro-phenyl)-thiazol-2-yl]-dimethyl-amine and biological targets. These studies have provided insights into how modifications at different positions of the molecule can enhance its binding affinity and selectivity.

Moreover, experimental studies have demonstrated that derivatives of thiazole can exhibit significant therapeutic effects. For example, certain thiazole-based compounds have shown promise in preclinical trials for their ability to inhibit tumor growth and metastasis. The structural features of [4-(3-Amino-4-chloro-phenyl)-thiazol-2-yl]-dimethyl-amine align with these findings, suggesting that it may also possess similar bioactivities.

The synthesis of [4-(3-Amino-4-chloro-phenyl)-thiazol-2-yldimethylamine] involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as cross-coupling reactions and cyclization processes are often employed to construct the complex molecular framework. The synthesis pathway must be meticulously designed to minimize side reactions and byproducts, ensuring that the final product meets pharmaceutical standards.

In conclusion, [4-(3-Amino--chlorophenyl)-thiazol--dimethyl--amine (CAS No. 14432--26--3) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, including the thiazole core and substituents such as -NH₂ and -Cl groups, make it an attractive candidate for further exploration in drug development. Recent advancements in computational chemistry and experimental pharmacology continue to enhance our understanding of its biological activities and therapeutic potential.